Cas no 2228443-93-2 (1-(2,2,3,3,3-pentafluoropropyl)cyclopentylmethanamine)

• Product Name: 1-(2,2,3,3,3-pentafluoropropyl)cyclopentylmethanamine
• CAS No: 2228443-93-2
• MF: C₉H₁₄F₅N
• MW: 231.206180095673
• CID: 5974458
• PubChem ID: 165853044
• Update Time: 2025-07-14

1-(2,2,3,3,3-pentafluoropropyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,3,3,3-pentafluoropropyl)cyclopentylmethanamine
• 2228443-93-2
• EN300-1943060
• [1-(2,2,3,3,3-pentafluoropropyl)cyclopentyl]methanamine

• Inchi： 1S/C9H14F5N/c10-8(11,9(12,13)14)5-7(6-15)3-1-2-4-7/h1-6,15H2
• InChI Key： ZIIBZAICCZJRMY-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC1(CN)CCCC1)F

Computed Properties

• Exact Mass: 231.10464026g/mol
• Monoisotopic Mass: 231.10464026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,2,3,3,3-pentafluoropropyl)cyclopentylmethanamine

Introduction to 1-(2,2,3,3,3-pentafluoropropyl)cyclopentylmethanamine (CAS No: 2228443-93-2)

1-(2,2,3,3,3-pentafluoropropyl)cyclopentylmethanamine, identified by the CAS number 2228443-93-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclopentyl ring substituted with a pentafluoropropyl group and an amine functional group. The presence of fluorine atoms in the pentafluoropropyl moiety imparts distinct electronic and steric properties to the molecule, making it a promising candidate for various applications in drug design and development.

The synthesis of 1-(2,2,3,3,3-pentafluoropropyl)cyclopentylmethanamine involves intricate organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms into the molecular framework is a critical step, as it can significantly influence the metabolic stability, lipophilicity, and binding affinity of the compound. Recent advancements in fluorination techniques have enabled more efficient and selective incorporation of fluorine atoms, thereby enhancing the synthetic pathways for such compounds.

One of the most compelling aspects of 1-(2,2,3,3,3-pentafluoropropyl)cyclopentylmethanamine is its potential as a building block in the development of novel therapeutic agents. The cyclopentyl ring provides a rigid scaffold that can be modified to target specific biological receptors or enzymes. Additionally, the amine group offers opportunities for further functionalization, allowing chemists to tailor the molecule for particular pharmacological activities. This flexibility has made it an attractive candidate for researchers exploring new drug candidates in areas such as oncology and central nervous system disorders.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance drug efficacy and reduce metabolic degradation. For instance, fluorine atoms can increase the metabolic stability of drugs by resisting hydrolysis and oxidation. Furthermore, the lipophilic nature of fluorinated groups can improve membrane permeability, facilitating better absorption and distribution within the body. These properties make 1-(2,2,3,3,3-pentafluoropropyl)cyclopentylmethanamine a valuable asset in the quest for next-generation pharmaceuticals.

The structural motif of 1-(2,2,3,3,3-pentafluoropropyl)cyclopentylmethanamine also lends itself to applications in materials science and specialty chemicals. The combination of rigidity provided by the cyclopentane ring and the electron-withdrawing effect of the pentafluoropropyl group can lead to unique material properties. Researchers are exploring its potential use in advanced polymers and coatings where such structural features are desirable for enhancing durability and chemical resistance.

In conclusion,1-(2,2,3,3,pentafluoropropyl)cyclopentylmethanamine (CAS No: 2228443-93-2) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural characteristics and functional versatility make it a promising candidate for further research and development. As our understanding of fluorinated compounds continues to grow,1-(2 , 22 , 23 , 33 , 33 - pentap entafluoro prop yl ) cyclo pent ylmetha namin e is poised to play an increasingly significant role in shaping the future of pharmaceuticals and advanced materials.